Cas no 60686-65-9 (2(3H)-Furanone, 5-ethyldihydro-5-methyl-, (R)-)

• Product Name: 2(3H)-Furanone, 5-ethyldihydro-5-methyl-, (R)-
• CAS No: 60686-65-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 496213
• PubChem ID: 49831093
• Update Time: 2025-04-19

2(3H)-Furanone, 5-ethyldihydro-5-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 5-ethyldihydro-5-methyl-, (R)-
• (5R)-5-ethyl-5-methyloxolan-2-one

• Inchi： 1S/C7H12O2/c1-3-7(2)5-4-6(8)9-7/h3-5H2,1-2H3/t7-/m1/s1
• InChI Key： MJFDQFVZHVJKFU-SSDOTTSWSA-N
• SMILES： O1C(CC[C@@]1(C)CC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones